Cas no 62458-83-7 (3-Pyridinecarboxamide, 4-chloro-N-(2,2,2-trifluoroethyl)-)

• Product Name: 3-Pyridinecarboxamide, 4-chloro-N-(2,2,2-trifluoroethyl)-
• CAS No: 62458-83-7
• MF: C₈H₆ClF₃N₂O
• MW: 238.594251155853
• CID: 444037
• PubChem ID: 71386181
• Update Time: 2025-04-19

3-Pyridinecarboxamide, 4-chloro-N-(2,2,2-trifluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 4-chloro-N-(2,2,2-trifluoroethyl)-
• 4-chloro-N-(2,2,2-trifluoroethyl)pyridine-3-carboxamide
• DTXSID70808378
• AKOS019796644
• 62458-83-7

• Inchi： 1S/C8H6ClF3N2O/c9-6-1-2-13-3-5(6)7(15)14-4-8(10,11)12/h1-3H,4H2,(H,14,15)
• InChI Key： OFXUBDKVOCYRDU-UHFFFAOYSA-N
• SMILES： ClC1C=CN=CC=1C(NCC(F)(F)F)=O

Computed Properties

• Exact Mass: 238.01218
• Monoisotopic Mass: 238.0120750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99